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Compound of Interest

Compound Name:
4-Amino-3-nitrophenylboronic acid

pinacol ester

Cat. No.: B1284282 Get Quote

4-Amino-3-nitrophenylboronic Acid Pinacol
Ester: A Technical Overview
For Immediate Release

This technical guide serves as a resource for researchers, scientists, and professionals in drug

development on the chemical properties and synthesis of 4-Amino-3-nitrophenylboronic acid
pinacol ester. Despite a comprehensive literature review, a specific seminal publication

detailing the initial discovery and first synthesis of this compound could not be identified.

However, this document compiles available data from commercial sources and analogous

synthetic procedures to provide a foundational understanding of this important chemical entity.

Physicochemical Properties
4-Amino-3-nitrophenylboronic acid pinacol ester, also known by its synonym 2-Nitro-4-

(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, is a solid organic compound.[1] Its key

quantitative properties are summarized in the table below for easy reference.
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Property Value Reference

CAS Number 833486-94-5 [1][2][3]

Molecular Formula C₁₂H₁₇BN₂O₄ [1][2]

Molecular Weight 264.09 g/mol [1][2]

Melting Point 157.1-172.4 °C [1]

Form Solid [1]

Assay 97% [1]

Synthesis and Methodologies
While the first synthesis of 4-Amino-3-nitrophenylboronic acid pinacol ester is not explicitly

documented in the available literature, its structure suggests that its synthesis would follow

established methodologies for the preparation of substituted phenylboronic acid pinacol esters.

Generally, these syntheses involve the formation of a carbon-boron bond at a specific position

on the aromatic ring, often followed by functional group manipulations.

Based on the synthesis of analogous compounds, a plausible synthetic route could be

conceptualized. The logical workflow for such a synthesis is depicted in the diagram below.

Starting Material Key Transformation Steps Final Product

Substituted Aniline Derivative NitrationIntroduction of Nitro Group Borylation
Formation of Boronic Ester

4-Amino-3-nitrophenylboronic acid
pinacol ester

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of the target compound.

Experimental Protocols for Analogous Compounds
To provide practical insight, the following are detailed experimental protocols for the synthesis

of structurally related compounds, which could be adapted for the synthesis of 4-Amino-3-
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nitrophenylboronic acid pinacol ester.

1. Synthesis of 4-Aminophenylboronic acid pinacol ester via Palladium-Catalyzed Cross-

Coupling:

This method involves the reaction of 4-bromoaniline with bis(pinacolato)diboron in the

presence of a palladium catalyst.

Reaction Setup: To a solution of 4-bromoaniline (1.0g, 5.8mmol) and bis(pinacolato)diboron

(1.78g, 7.0mmol) in dioxane (15.0mL), potassium acetate (1.71g, 17.4mmol) is added under

stirring.

Inert Atmosphere: The reaction mixture is deaerated with nitrogen for 30 minutes.

Catalyst Addition: PdCl₂(dppf) (0.21g, 0.3mmol) is added to the mixture.

Reaction Conditions: The reaction is stirred at 100°C for 6 hours.

Work-up and Purification: After completion, dioxane is removed, and the residue is quenched

with water. The product is extracted with ethyl acetate, and the organic layer is concentrated.

The crude product is purified by column chromatography.[4]

2. Synthesis of 4-Nitrophenylboronic acid pinacol ester:

This procedure outlines a general method starting from 4-nitroaniline.

Diazotization: A solution of 4-nitroaniline (0.5 mmol) in methanol and hydrochloric acid is

treated with sodium nitrite solution at 0-5°C for 30 minutes.

Borylation: A methanol solution of bis(pinacolato)diboron (1.5 mmol) is added, and the

mixture is stirred for 60 minutes.

Extraction and Purification: Water is added, and the product is extracted with

dichloromethane. The combined organic layers are washed, dried, and the solvent is

evaporated. The crude product is then purified.[5]

Applications in Drug Discovery and Development
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While specific signaling pathways involving 4-Amino-3-nitrophenylboronic acid pinacol
ester are not detailed in the literature, its structural motifs are common in medicinal chemistry.

Phenylboronic acids are versatile intermediates in Suzuki-Miyaura cross-coupling reactions, a

cornerstone of modern drug synthesis for creating carbon-carbon bonds.[6] The amino and

nitro functionalities on the phenyl ring offer sites for further chemical modification, allowing for

the construction of diverse molecular libraries for screening and drug development. For

instance, the related compound, 4-aminophenylboronic acid pinacol ester, has been utilized in

the synthesis of multi-targeted receptor tyrosine kinase (RTK) inhibitors with anticancer activity.

[7][8]

The logical relationship for its application in drug discovery is outlined below.

Core Compound Key Reaction Application Outcome

4-Amino-3-nitrophenylboronic
acid pinacol ester

Suzuki-Miyaura
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Molecules & Drug Candidates

Enables Synthesis
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Caption: Role as a building block in drug discovery via cross-coupling.

Conclusion
4-Amino-3-nitrophenylboronic acid pinacol ester is a commercially available compound

with potential as a versatile building block in medicinal chemistry and materials science. While

a definitive account of its discovery and first synthesis remains elusive in publicly accessible

literature, established synthetic protocols for analogous compounds provide a strong basis for

its preparation. Further research into its applications, particularly in the synthesis of novel

therapeutic agents, is warranted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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